Bicalutamide Sulfoxide Bicalutamide Sulfoxide
Brand Name: Vulcanchem
CAS No.: 945419-64-7
VCID: VC0046509
InChI: InChI=1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-,28+/m0/s1
SMILES: CC(CS(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Molecular Formula: C18H14F4N2O3S
Molecular Weight: 414.4 g/mol

Bicalutamide Sulfoxide

CAS No.: 945419-64-7

Cat. No.: VC0046509

Molecular Formula: C18H14F4N2O3S

Molecular Weight: 414.4 g/mol

* For research use only. Not for human or veterinary use.

Bicalutamide Sulfoxide - 945419-64-7

Specification

CAS No. 945419-64-7
Molecular Formula C18H14F4N2O3S
Molecular Weight 414.4 g/mol
IUPAC Name (2R)-N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(R)-(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide
Standard InChI InChI=1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-,28+/m0/s1
Standard InChI Key MHWPKBKCPXTKJS-YMGMXPECSA-N
Isomeric SMILES C[C@](C[S@@](=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
SMILES CC(CS(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Canonical SMILES CC(CS(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O

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